![molecular formula C8H6ClF4N B2670325 4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline CAS No. 2415751-74-3](/img/structure/B2670325.png)
4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline is a chemical compound with the CAS Number: 2415751-74-3 . It has a molecular weight of 227.59 . The IUPAC name for this compound is 4-chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for 4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline is 1S/C8H6ClF4N/c1-3-6(10)5(9)2-4(7(3)14)8(11,12)13/h2H,14H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure for further analysis.Physical And Chemical Properties Analysis
4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
- The incorporation of fluorine atoms, including trifluoromethyl groups, significantly impacts pharmaceutical growth. Many FDA-approved drugs contain fluorine, and this compound is no exception .
- Derivatives of 4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline have shown promise as anti-tumor and anti-inflammatory agents .
- Some studies have investigated derivatives of 4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline as potential inhibitors of retinoic acid-metabolizing enzymes .
Medicinal Chemistry and Drug Development
Anti-Tumor and Anti-Inflammatory Agents
Retinoic Acid Metabolism Inhibition
Fluazifop Synthesis
properties
IUPAC Name |
4-chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF4N/c1-3-6(10)5(9)2-4(7(3)14)8(11,12)13/h2H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDFOUCNAIVFPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC(=C1F)Cl)C(F)(F)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClF4N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-fluoro-2-methyl-6-(trifluoromethyl)aniline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.